Enhanced Antimicrobial Potency of 5-Propylpyrimidin-2-ol Relative to 5-Methyl Analog
5-Propylpyrimidin-2-ol demonstrates 64× greater potency against E. coli compared to the 5-methyl analog. In standardized antimicrobial susceptibility testing using the broth microdilution method, 5-propylpyrimidin-2-ol exhibited a minimum inhibitory concentration (MIC) of 0.5 µg/mL against E. coli, whereas the 5-methylpyrimidin-2-ol analog required 32 µg/mL to achieve the same growth inhibition . This substantial potency differential underscores the critical importance of the 5-propyl substituent for Gram-negative antibacterial activity.
| Evidence Dimension | Minimum Inhibitory Concentration (MIC) against Escherichia coli |
|---|---|
| Target Compound Data | 0.5 µg/mL |
| Comparator Or Baseline | 5-Methylpyrimidin-2-ol: 32 µg/mL |
| Quantified Difference | 64-fold lower MIC (higher potency) for 5-propyl analog |
| Conditions | Broth microdilution method; compound tested as hydrochloride salt |
Why This Matters
For researchers developing novel Gram-negative antibacterial agents, the 64-fold potency advantage of 5-propylpyrimidin-2-ol over its 5-methyl counterpart provides a compelling rationale for selecting this scaffold as a lead optimization starting point.
